molecular formula C5H11ClFNO B6162564 (3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride CAS No. 2613300-00-6

(3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride

Cat. No. B6162564
CAS RN: 2613300-00-6
M. Wt: 155.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of sapropterin dihydrochloride involves reducing the synthesis route and introducing a chiral center in an asymmetric synthesis manner . Another method involves the reaction of anilines using malonic acid equivalents .


Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray diffraction analysis . The structure of similar compounds like “(3S,4S)-3,4-difluoropyrrolidine hydrochloride” has been determined and it has a molecular formula of C4H8ClF2N .


Chemical Reactions Analysis

The chemical reactions involving similar compounds are often complex and involve multiple steps. For example, some of the most important examples of SN2 reactions in biochemistry are those catalyzed by S-adenosyl methionine (SAM) – dependent methyltransferase enzymes .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the molecular weight of “(3S,4S)-3,4-difluoropyrrolidine hydrochloride” is 143.563 Da .

Mechanism of Action

The mechanism of action of similar compounds often involves binding to specific biological targets. For example, Naloxone, an opioid antagonist, competes with and blocks the effect of other opioids if given by injection .

Safety and Hazards

The safety and hazards of a compound are often determined through rigorous testing. For example, according to the GHS Classification in accordance with 29 CFR 1910 (OSHA HCS), a compound with Acute toxicity, Oral (Category 4), H302 is considered harmful if swallowed .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-fluoropyrrolidine", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 3-fluoropyrrolidine is reacted with methanol in the presence of hydrochloric acid to form (3S)-3-fluoro-4-methoxypyrrolidine.", "Step 2: The resulting product from step 1 is then treated with sodium hydroxide to form (3S,4S)-3-fluoro-4-methoxypyrrolidine.", "Step 3: The final step involves the addition of hydrochloric acid to the product from step 2 to form (3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride.", "Step 4: The product is then isolated by extraction with diethyl ether and dried over anhydrous sodium sulfate.", "Step 5: The product is purified by recrystallization from a suitable solvent." ] }

CAS RN

2613300-00-6

Product Name

(3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride

Molecular Formula

C5H11ClFNO

Molecular Weight

155.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.